Carbon monoxide (13C)

• IUPAC Name: (113C)methylidyneoxidanium
• InChI: InChI=1S/CO/c1-2/i1+1
• InChI Key: UGFAIRIUMAVXCW-OUBTZVSYSA-N
• Canonical SMILES: [C-]#[O+]
• Isomeric SMILES: [13C-]#[O+]
• Molecular Formula: CO
• DSSTOX Substance ID: DTXSID70430693
• Molecular Weight: 29.003 g/mol
• CAS RN: 1641-69-6

Description

Carbon monoxide (13C) is a colorless, odorless, tasteless gas, slightly lighter than air, produced by the incomplete combustion of carbon-containing substances. It is toxic to hemoglobin utilizing animals (including humans) when encountered in concentrations above about 35 ppm.

Synthesis Analysis

Carbon monoxide (13C) is extracted from an air sample and converted into carbon dioxide (CO2) using the Schütze reagent. The isotopic composition is determined with an isotope-ratio mass spectrometer (IRMS) technique.

Molecular Structure Analysis

Carbon-13 (13C) is a natural, stable isotope of carbon with a nucleus containing six protons and seven neutrons. The carbon isotope values in the exhaled breath of an animal mirror the carbon isotope values of the metabolic fuels being oxidized.

Chemical Reactions Analysis

Carbon monoxide (13C) has been used to study the acidity of solution and ionic liquid systems. It has also been used in the research of metabolic processes by means of mass spectrometry.

Physical And Chemical Properties Analysis

Carbon monoxide (13C) is a highly poisonous, odorless, colorless, and tasteless gas. It has a molecular weight of 29.00 and a density of 1.25 g/mL at 25 °C.

Scientific Research Applications

Quantitative 13C NMR Characterization

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Study of Nuclear Reactions

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Study of Biological Processes

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Cryogenic Distillation of Carbon Monoxide

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Environmental Studies

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Safety And Hazards

Carbon monoxide (13C) is extremely flammable and contains gas under pressure; it may explode if heated. It is toxic if inhaled and causes damage to organs (blood) through prolonged or repeated exposure. It is advised to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

The use of 13C-breath testing in the field of comparative physiology has greatly expanded over the past decade and promises to continue rapidly growing. It is expected to be used to explore a variety of new research areas and potentially answer long-standing questions related to thermobiology, locomotion, and nutrition.

Q & A

Q1: Why is the isotopic composition of carbon monoxide important in atmospheric studies?

A: The isotopic composition of carbon monoxide, specifically the ratios of ¹³CO to ¹²CO, provides valuable information about its sources and atmospheric processes. Different sources of carbon monoxide, such as fossil fuel combustion and biomass burning, have distinct isotopic signatures. By measuring these ratios, researchers can differentiate between natural and anthropogenic sources of this important atmospheric trace gas [, ].

Q2: How was carbon monoxide-13C used in the study conducted across Russia using the Trans-Siberian railroad?

A: In this study [], researchers measured the ¹³C/¹²C ratios in carbon monoxide along with ¹⁴CO measurements to pinpoint the source of elevated carbon monoxide levels observed east of Chita. The isotopic data, coupled with back trajectory analyses, confirmed biomass burning as the primary source of the elevated carbon monoxide in this region.